Cas no 54207-48-6 (Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)-)

• Product Name: Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)-
• CAS No: 54207-48-6
• MF: C₅H₁₃N₃O
• MW: 131.176220655441
• CID: 5917749
• PubChem ID: 62482279
• Update Time: 2023-11-23

Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N'-hydroxy-N-methyl-N-(1-methylethyl)-
• N''-hydroxy-N-methyl-N-(propan-2-yl)guanidine
• EN300-738152
• 54207-48-6
• 2-hydroxy-1-methyl-1-(propan-2-yl)guanidine

• Inchi： 1S/C5H13N3O/c1-4(2)8(3)5(6)7-9/h4,9H,1-3H3,(H2,6,7)
• InChI Key： GKZNEZXMKODRFG-UHFFFAOYSA-N
• SMILES： N(C)(C(C)C)C(=N)NO

Computed Properties

• Exact Mass: 131.105862047g/mol
• Monoisotopic Mass: 131.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 180.0±23.0 °C(Predicted)
• pka: 8.66±0.69(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines N-hydroxyguanidines